3,4-Dihydro-1-isopropylisoquinoline-7-carbaldehyde

• IUPAC Name: 1-propan-2-yl-3,4-dihydroisoquinoline-7-carbaldehyde
• InChI: InChI=1S/C13H15NO/c1-9(2)13-12-7-10(8-15)3-4-11(12)5-6-14-13/h3-4,7-9H,5-6H2,1-2H3
• InChI Key: PWHOFJDGMLMNIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NCCC2=C1C=C(C=C2)C=O
• Molecular Formula: C13H15NO
• DSSTOX Substance ID: DTXSID70471324
• Molecular Weight: 201.26 g/mol
• CAS RN: 371220-31-4

Description

3,4-Dihydro-1-isopropylisoquinoline-7-carbaldehyde is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound has a unique structure that makes it a valuable tool for investigating various biochemical and physiological processes.

Scientific Research Applications

Dual C–H Functionalization

One of the primary applications of compounds related to 3,4-Dihydro-1-isopropylisoquinoline-7-carbaldehyde is in the field of organic synthesis, particularly in reactions involving dual C–H bond functionalization. A study by Zhengbo Zhu and D. Seidel highlights the acetic acid-promoted redox annulations of amines, such as 1,2,3,4-tetrahydroisoquinoline, with various aldehydes, demonstrating the potential for creating complex molecules through efficient synthetic pathways (Zhu & Seidel, 2017).

Heterocyclic Synthesis

The compound and its analogs play a crucial role in the synthesis of heterocyclic systems. For instance, recent advances in the chemistry of related analogs, like 2-chloroquinoline-3-carbaldehyde, have been summarized by W. Hamama et al., outlining their synthetic and biological importance. This review emphasizes the versatility of such compounds in constructing fused or binary heterocyclic systems with significant biological activities (Hamama et al., 2018).

Catalysis and Synthesis Optimization

In catalysis, studies have explored novel routes for isoquinolines catalysis, leveraging palladium. C. Cho and Daksha B. Patel's work on tethering 3-bromopyridine-4-carbaldehyde with electron-withdrawing group substituted alkenes via Heck coupling followed by aldol reaction presents a noteworthy example of utilizing catalytic systems to afford isoquinolines in good yields (Cho & Patel, 2006).

Docking Analysis and Biological Evaluation

Furthermore, the synthesis and docking analysis of new heterocyclic systems derived from related carbaldehydes for potential applications as human AKT1 inhibitors showcase the intersection between organic chemistry and pharmaceutical research. Sohrab Ghanei et al. synthesized derivatives that were evaluated for their inhibitory potency, demonstrating the potential therapeutic implications of these compounds in cancer treatment (Ghanei et al., 2016).

Environmental Considerations

The adoption of environmentally friendly methods for synthesizing 1,2-dihydroisoquinoline frameworks, as detailed by N. Asao, K. Iso, and S. Yudha S., through three-component reactions without catalysts under mild conditions, reflects the growing emphasis on sustainable practices in chemical research (Asao, Iso, & Yudha S., 2006).

Synthesis routes and methods

Procedure details

A solution of Example 1I (4.7 g, 18.7 mmol) in THF (80 mL) at −78° C. was treated dropwise with 2.5M n-butyllithium in hexanes (9.0 mL, 22.4 mmol), stirred for 20 minutes, treated dropwise with DMF (2.2 mL, 28.0 mmol), stirred for 20 minutes, quenched with saturated NH4Cl, warmed to room temperature, and extracted with diethyl ether. The combined extracts were washed with brine, dried (MgSO4), filtered, and concentrated to provide the desired product.